Cas no 2171192-19-9 ((3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid)

• Product Name: (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid
• CAS No: 2171192-19-9
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6266490
• PubChem ID: 165817759
• Update Time: 2025-07-09

(3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid
• 2171192-19-9
• EN300-1575536
• (3S)-3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}butanoic acid

• Inchi： 1S/C26H25N3O5/c1-16(12-25(31)32)28-24(30)13-17-10-11-18(14-27-17)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,16,23H,12-13,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t16-/m0/s1
• InChI Key： KPTXZSMUESHBID-INIZCTEOSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Additional information on (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid

Introduction to (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic Acid (CAS No. 2171192-19-9)

(3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171192-19-9, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical and biological properties. The structure of this molecule is a testament to the ingenuity of modern synthetic chemistry, with its intricate arrangement of atoms and functional moieties.

The central core of this compound is a four-carbon chain terminated with an amino acid-like moiety, specifically an acetamido group. This group not only imparts solubility and stability but also serves as a potential site for further derivatization, enabling the synthesis of more complex analogs. The presence of a chiral center at the third carbon atom ((3S)) makes this compound an enantiomer, which is crucial in pharmaceutical applications where stereochemistry can significantly influence biological activity.

The nitrogen-containing portion of the molecule features a pyridine ring substituted at the 5-position with an amino group that is further functionalized by a methoxycarbonyl group. This particular substitution pattern is not arbitrary; it is designed to enhance the compound's interaction with biological targets. The methoxycarbonyl group, also known as an ester group, is a common pharmacophore that can improve metabolic stability and bioavailability, making it an attractive feature in drug development.

The flanking structure includes a fluorene moiety attached to the methoxycarbonyl group via an amine linkage. Fluorene derivatives are well-known for their ability to enhance the binding affinity and selectivity of molecules toward biological targets. This feature makes (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid a promising candidate for therapeutic applications where high specificity is required.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the combination of the pyridine ring, the fluorene moiety, and the chiral amino acid-like backbone creates a multifaceted binding interface capable of interacting with multiple residues on a target protein simultaneously. This type of binding interaction is often associated with higher affinity and selectivity, which are critical factors in drug design.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include protecting group strategies to prevent unwanted side reactions, stereoselective transformations to establish the (3S) configuration, and functional group interconversions to achieve the desired molecular architecture.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit potential in modulating various biological pathways. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact with both polar and non-polar parts of biological targets, enhancing its overall solubility and bioavailability. Furthermore, the chiral center at the third carbon atom may play a crucial role in determining its pharmacological profile.

The field of drug discovery has seen tremendous advancements due to the development of high-throughput screening technologies and structure-based drug design methodologies. These tools have enabled researchers to rapidly identify promising candidates like (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid for further development. Computational models have been particularly useful in predicting how modifications to this molecule might affect its biological activity, allowing for rapid optimization.

The future prospects for this compound are promising. Ongoing research aims to explore its potential as an intermediate in more complex drug molecules or as a lead compound for further derivatization. By leveraging modern synthetic techniques and computational tools, scientists hope to uncover new therapeutic applications for this versatile molecule.

In conclusion, (3S)-3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}butanoic acid (CAS No. 2171192-19-9) stands as a remarkable example of how sophisticated molecular design can lead to novel compounds with significant therapeutic potential. Its intricate structure and multifaceted functional groups make it an attractive candidate for further research and development in pharmaceutical chemistry.